Cas no 1378818-07-5 (4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1378818-07-5
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 6311722
• PubChem ID: 129916367
• Update Time: 2025-10-05

4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid
• 1378818-07-5
• 4-(1,3-THIAZOL-2-YL)PYRROLIDINE-3-CARBOXYLICACID
• EN300-1456072

• Inchi： 1S/C8H10N2O2S/c11-8(12)6-4-9-3-5(6)7-10-1-2-13-7/h1-2,5-6,9H,3-4H2,(H,11,12)
• InChI Key： KVICOCKKHUEZDV-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 90.5Ų

Additional information on 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid

Exploring the Versatile Applications of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1378818-07-5) in Modern Chemistry

4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1378818-07-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyrrolidine ring with a thiazole moiety, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules, given its ability to interact with various biological targets.

The chemical structure of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid features a carboxylic acid group at the 3-position of the pyrrolidine ring, which enhances its solubility in polar solvents and facilitates further derivatization. This property is crucial for its application in medicinal chemistry, where researchers often modify the carboxyl group to create esters, amides, or other derivatives with improved pharmacokinetic properties. The thiazole ring, known for its electron-rich nature, contributes to the compound's ability to participate in hydrogen bonding and π-π stacking interactions, making it a promising candidate for developing enzyme inhibitors or receptor modulators.

Recent studies have explored the potential of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid in addressing current challenges in drug development, such as antibiotic resistance and neurodegenerative diseases. For instance, its structural similarity to naturally occurring amino acids allows it to mimic peptide substrates, potentially inhibiting key enzymes involved in bacterial cell wall synthesis or protein misfolding. This aligns with the growing demand for novel antimicrobial agents and neuroprotective compounds, topics frequently searched in scientific databases and AI-driven research platforms.

In the agrochemical sector, 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid derivatives have shown promise as eco-friendly pesticides. The thiazole moiety is known to exhibit insecticidal and fungicidal activities, while the pyrrolidine ring can enhance systemic movement within plants. This dual functionality addresses the increasing need for sustainable crop protection solutions, a hot topic in agricultural research and environmental science. Companies are actively investigating these derivatives to develop next-generation pesticides with reduced environmental impact.

The synthesis of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in green chemistry have led to more efficient synthetic routes with higher yields and reduced waste generation. These improvements are particularly relevant given the current emphasis on sustainable chemical processes in both academic and industrial settings. Researchers frequently search for optimized synthetic protocols for such heterocyclic compounds, making this information valuable for SEO optimization.

From a commercial perspective, the demand for 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid has been steadily increasing, driven by its applications in pharmaceutical intermediates and specialty chemicals. The compound's CAS number (1378818-07-5) serves as a unique identifier in chemical databases and procurement systems, facilitating global trade and research collaboration. Market analysts predict continued growth in its applications, particularly in Asia-Pacific regions where pharmaceutical innovation is rapidly expanding.

Quality control and analytical characterization of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid are critical aspects for researchers and manufacturers. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. These analytical methods represent common search queries among quality control professionals and synthetic chemists working with similar heterocyclic compounds.

Looking ahead, the versatility of 4-(1,3-thiazol-2-yl)pyrrolidine-3-carboxylic acid positions it as a key player in addressing contemporary scientific challenges. Its potential applications span from drug discovery to materials science, aligning with several United Nations Sustainable Development Goals related to health and environmental protection. As research continues to uncover new properties and applications for this compound, its importance in both academic and industrial chemistry is expected to grow significantly in the coming years.